11-Azatricyclo[6.2.1.02,7]undeca-2,4,6-triene-11-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
11-Azatricyclo[6.2.1.02,7]undeca-2,4,6-triene-11-carboxamide, also known as ATCUN, is a cyclic peptide that has been extensively studied for its potential applications in various fields of science. The unique structure of ATCUN makes it an attractive candidate for use in drug delivery systems, as well as in the development of new materials for use in nanotechnology.
Scientific Research Applications
Synthesis and Biological Activity
Research has focused on the synthesis of novel heterocyclic compounds containing structures similar to "11-Azatricyclo[6.2.1.02,7]undeca-2,4,6-triene-11-carboxamide", exploring their biological activities. For instance, Kuran et al. (2013) synthesized a series of new N-substituted ethyl compounds related to the azatricyclo undecane structure, testing them for cytotoxic properties in K562 and HeLa cells, indicating potential applications in cancer research (Kuran et al., 2013).
Conformational Studies and Chemical Properties
Conformational studies and investigations into the chemical properties of azatricyclo undecane derivatives have been conducted to understand their behavior and potential applications better. For example, Berger (1978) prepared compounds with labels to study their conformational dependence, providing insights into the structural dynamics of these molecules (Berger, 1978).
Chemical Synthesis and Reactivity
Advancements in synthetic methodologies have enabled the creation of complex structures based on the azatricyclo undecane framework. Research by Williams and Trauner (2018) described a concise route to the azatricyclo undecane core, highlighting the synthetic versatility of these structures and their relevance in constructing biologically active compounds (Williams & Trauner, 2018).
properties
IUPAC Name |
11-azatricyclo[6.2.1.02,7]undeca-2,4,6-triene-11-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c12-11(14)13-9-5-6-10(13)8-4-2-1-3-7(8)9/h1-4,9-10H,5-6H2,(H2,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHIPDTRWZHPMRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C3=CC=CC=C3C1N2C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.